Cas no 91692-70-5 (2-Chloro-6-phenoxybenzonitrile)

• Product Name: 2-Chloro-6-phenoxybenzonitrile
• CAS No: 91692-70-5
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD00051626
• CID: 91042
• PubChem ID: 2737779
• Update Time: 2025-07-29

2-Chloro-6-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-phenoxybenzonitrile
• 2-Chlor-6-phenoxybenzonitril
• HMS549D06
• XQEBKWUAXCHXRY-UHFFFAOYSA-N
• AKOS009093438
• FT-0611892
• F70681
• CDS1_000424
• DivK1c_001464
• Maybridge1_002712
• MFCD00051626
• 91692-70-5
• DTXSID20372236
• AS-62456

• MDL： MFCD00051626
• Inchi： 1S/C13H8ClNO/c14-12-7-4-8-13(11(12)9-15)16-10-5-2-1-3-6-10/h1-8H
• InChI Key： XQEBKWUAXCHXRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)OC1C=CC=CC=1
• BRN： 2728571

Computed Properties

• Exact Mass: 229.02900
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: White to light brown crystalline powder
• Density: 1.29
• Melting Point: 61-63°C
• Boiling Point: 351°Cat760mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.622
• PSA: 33.02000
• LogP: 4.00398
• Solubility: Insoluble in water

2-Chloro-6-phenoxybenzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22